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Compound of Interest

Compound Name: 5-Methoxytetradecane

Cat. No.: B15403042

For researchers, scientists, and professionals in drug development, the procurement of high-
purity chemical compounds is a critical starting point for any successful study. This technical
guide provides an in-depth overview of commercial suppliers for 5-Methoxytetradecane, a key
intermediate in various synthetic applications. This document outlines supplier information,
available product specifications, and general protocols for handling and quality control.

Commercial Availability

5-Methoxytetradecane is available from a number of specialized chemical suppliers. The
following table summarizes the offerings from several key vendors. Researchers are advised to
contact the suppliers directly for the most current pricing and availability information.
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. Catalog . Available
Supplier Purity . Notes
Number Quantities

Part of the

Biosynth M-24732 >95% (GC) 250mg, 19, 59 Carbosynth
product line.
Certificate of
Analysis

BLD Pharm BD138867 95% 19, 59, 25¢g )
available upon
request.

Glentham Life

_ GK9801 >97.0% 19, 59, 25¢

Sciences
Custom
synthesis

Sagechem SC-0943 97% 19, 5¢g, 10g, 25g ]
available for
larger quantities.

Key Organics AC-2374 >95% 1g, 59

Physicochemical Properties

While detailed experimental data for 5-Methoxytetradecane is not extensively published, the
following table includes key physical and chemical properties derived from safety data sheets
of structurally similar compounds like n-tetradecane. These values should be considered as
estimates.
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Property Value Source
Molecular Formula C15H320 N/A
Molecular Weight 228.42 g/mol N/A

N , ~252 - 254 °C / 485.6 - 489.2
Boiling Point [1]
°F @ 760 mmHg

Flash Point ~99 °C/210.2 °F [1][2]
Specific Gravity ~0.767 [1]
Solubility Insoluble in water. [1]

Experimental Protocols

Detailed, peer-reviewed synthesis and analytical protocols specifically for 5-
Methoxytetradecane are not readily available in the public domain. However, general
methodologies for the synthesis of similar alkoxyalkanes and their subsequent analysis can be
adapted.

General Synthetic Approach: Williamson Ether
Synthesis

A common method for preparing ethers like 5-Methoxytetradecane is the Williamson ether
synthesis. This involves the reaction of an alkoxide with a primary alkyl halide.

Reactants:

1-Tetradecanol

A strong base (e.g., Sodium Hydride)

An alkylating agent (e.g., Methyl lodide)

Anhydrous aprotic solvent (e.g., Tetrahydrofuran)

Procedure:
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Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve 1-tetradecanol in the
anhydrous solvent.

Cool the solution in an ice bath.

Slowly add the strong base to the solution to form the alkoxide.

Allow the reaction to stir for a specified time to ensure complete formation of the alkoxide.

Slowly add the alkylating agent to the reaction mixture.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC
or GC).

Quench the reaction carefully with water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

Purify the crude product by column chromatography or distillation.

Quality Control and Analytical Methods

To ensure the identity and purity of 5-Methoxytetradecane, a combination of analytical

techniques should be employed.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the
compound and confirm its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To elucidate the chemical
structure and confirm the position of the methoxy group.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic C-O ether
linkage.

Safety, Handling, and Storage
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Hazard Identification:

» May be fatal if swallowed and enters airways.

o Repeated exposure may cause skin dryness or cracking.

Handling Precautions:

o Wear personal protective equipment, including safety glasses, gloves, and a lab coat.[2]
e Ensure adequate ventilation to avoid inhalation of vapors.[2]

» Avoid contact with skin, eyes, and clothing.[2]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

o Store locked up.[1]

Visualized Workflows

To aid researchers in the procurement and quality assessment process, the following workflows
are provided.
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Caption: A logical workflow for qualifying commercial suppliers of chemical reagents.
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Caption: A general quality control workflow for incoming chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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